Cas no 2227691-42-9 (1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227691-42-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6547394
• PubChem ID: 165598769
• Update Time: 2025-06-12

1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1628072
• 2227691-42-9

• Inchi： 1S/C13H23NO2/c1-9(2)11-7-14(8-12(11)13(15)16)10-5-3-4-6-10/h9-12H,3-8H2,1-2H3,(H,15,16)/t11-,12+/m0/s1
• InChI Key： JJDUAYQWSVBLHY-NWDGAFQWSA-N
• SMILES： OC([C@@H]1CN(C[C@H]1C(C)C)C1CCCC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-Cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2227691-42-9)

1-Cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2227691-42-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for neurological and psychiatric disorders.

The chemical structure of 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a cyclopentyl and an isopropyl substituent, along with a carboxylic acid functional group. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the importance of pyrrolidine derivatives in the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. The ability of 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid to interact with these systems makes it a promising candidate for the development of novel therapeutics.

In preclinical studies, 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid has demonstrated significant efficacy in animal models of depression and anxiety. The compound has been shown to exhibit antidepressant-like effects through its ability to modulate serotonin and dopamine levels in the brain. Additionally, it has been found to have low toxicity and favorable pharmacokinetic properties, making it a viable candidate for further clinical development.

The synthesis of 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid involves several well-established chemical reactions, including ring formation, substitution, and functional group manipulation. The synthetic route is highly efficient and scalable, which is essential for large-scale production in pharmaceutical settings. This synthetic accessibility further enhances the compound's potential as a lead molecule in drug discovery programs.

In terms of its mechanism of action, 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid is believed to act as a partial agonist at serotonin receptors and as a modulator of dopamine receptors. This dual mechanism of action provides a balanced approach to treating complex disorders where multiple neurotransmitter systems are involved. The compound's ability to fine-tune neurotransmitter levels without causing significant side effects is a key advantage over existing treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

Beyond its applications in treating neurological and psychiatric disorders, 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid may also have potential uses in other areas of medicine. For example, preliminary studies suggest that it could be effective in managing pain conditions by modulating nociceptive pathways. Additionally, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as arthritis.

The future outlook for 1-cyclopentyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid is highly promising. As research continues to uncover its full potential, it is likely that this compound will play a significant role in the development of new therapeutic strategies for a wide range of medical conditions. Its unique chemical structure and favorable biological properties position it as a valuable asset in the pharmaceutical industry's ongoing efforts to improve patient outcomes.